Cas no 86827-92-1 (THIOLANEDIOL)

• Product Name: THIOLANEDIOL
• CAS No: 86827-92-1
• MF: C₄H₈O₂S
• MW: 120.170120239258
• CID: 991978
• PubChem ID: 19596996
• Update Time: 2025-04-20

THIOLANEDIOL Chemical and Physical Properties

Names and Identifiers

• THIOLANEDIOL
• DTXSID601018767
• UNII-J9629222ET
• J9629222ET
• 86827-92-1
• Tetrahydro-3,4-thiophenediol
• SCHEMBL2860713
• thiolane-3,4-diol
• Mexoryl SN
• 3,4-Thiophenediol, tetrahydro-
• 3,4-Thiolanediol
• Thiolanediol [INCI]

• Inchi： 1S/C4H8O2S/c5-3-1-7-2-4(3)6/h3-6H,1-2H2
• InChI Key： WONPWMKTZAPWSP-UHFFFAOYSA-N
• SMILES： S1CC(C(C1)O)O

Computed Properties

• Exact Mass: 120.02450067g/mol
• Monoisotopic Mass: 120.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 58.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 65.8Ų